3-[4-CHLORO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N~1~-[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)METHYL]PROPANAMIDE

• IUPAC Name: 3-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C15H19ClF3N5O/c1-4-23-8-11(9(2)21-23)7-20-12(25)5-6-24-10(3)13(16)14(22-24)15(17,18)19/h8H,4-7H2,1-3H3,(H,20,25)
• InChI Key: FBHOQFXTNKWEPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)CNC(=O)CCN2C(=C(C(=N2)C(F)(F)F)Cl)C
• Molecular Formula: C15H19ClF3N5O
• Molecular Weight: 377.79 g/mol

Description

3-[4-CHLORO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N~1~-[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)METHYL]PROPANAMIDE is a useful research compound. Its molecular formula is C15H19ClF3N5O and its molecular weight is 377.79 g/mol. The purity is usually 95%.
The exact mass of the compound 3-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]propanamide is 377.1230224 g/mol and the complexity rating of the compound is 467. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has led to the development of novel derivatives involving the compound, with studies such as the synthesis and characterization of celecoxib derivatives. These derivatives have been investigated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, demonstrating the versatility and broad application spectrum of the compound (Ş. Küçükgüzel et al., 2013).

Structural Studies

Structural studies have been conducted to understand the complex formation capabilities of derivatives, such as the investigation into complexes of palladium(II) chloride with pyrazole propanamide (PPA) and related ligands. These studies provide insights into the compound's coordination chemistry and potential applications in material science and catalysis (Tyler Palombo et al., 2019).

Antimicrobial and Antifungal Activity

Compounds derived from pyrazole propanamide have been synthesized and evaluated for their antibacterial and antifungal activities. This research highlights the compound's potential utility in developing new antimicrobial agents, demonstrating significant efficacy against various bacterial and fungal strains (S. Y. Hassan, 2013).

Metabolic Studies

Metabolic profiling and pharmacokinetic studies of related compounds, such as selective androgen receptor modulators (SARMs), have been performed to understand the compound's behavior in biological systems better. These studies are crucial for developing therapeutic agents with optimized pharmacokinetic properties (Di Wu et al., 2006).

Molecular Docking and Antimicrobial Potential

Molecular docking studies have been conducted to assess the compound's antimicrobial potential, providing insights into its mechanism of action at the molecular level. This research underscores the compound's potential in designing new antimicrobial therapies (C. Sivakumar et al., 2020).